N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide

• IUPAC Name: N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide
• InChI: InChI=1S/C14H22N2O/c17-13(15-12-5-6-12)16-10-4-9-14(11-16)7-2-1-3-8-14/h1-2,12H,3-11H2,(H,15,17)
• InChI Key: VCCJCRRYDROCDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC=CC2)CN(C1)C(=O)NC3CC3
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol

Description

N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide, also known as CYCLOPS, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound has been shown to have promising properties as a modulator of ion channels, which are important targets for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide involves its binding to the pore region of ion channels, which modulates their activity. This binding is thought to be reversible and competitive, meaning that this compound competes with other compounds for binding to the channel. The exact mechanism of action of this compound is still being studied, but it is thought to involve interactions with specific amino acid residues in the channel pore.
Biochemical and Physiological Effects
This compound has been shown to have potent activity against various ion channels, which can have significant biochemical and physiological effects. For example, modulation of the Nav1.7 sodium channel can lead to the inhibition of pain signaling, while modulation of the TRPV1 channel can lead to changes in temperature sensation. This compound has also been shown to have activity against other ion channels, such as the K2P potassium channel and the ASIC acid-sensing ion channel.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide is its potent activity against ion channels, which makes it a useful tool for studying the function of these channels in vitro. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in some experimental settings. Additionally, the reversible and competitive nature of this compound binding to ion channels can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide. One area of interest is the development of more potent and selective analogs of this compound that can be used to study specific ion channels. Another area of interest is the development of this compound-based therapeutics for the treatment of pain and other diseases. Finally, there is potential for the use of this compound in the development of new imaging probes for ion channels, which could aid in the study of their function in vivo.
Conclusion
In conclusion, this compound is a promising compound with potential applications in drug discovery and development. Its potent activity against ion channels makes it a useful tool for studying their function in vitro, and its potential as a therapeutic agent for the treatment of pain and other diseases makes it an exciting area of research. Further studies are needed to fully understand the mechanism of action of this compound and to develop more potent and selective analogs for use in research and therapeutics.

Synthesis Methods

The synthesis of N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide involves a multi-step process that starts with the reaction of cyclopropylamine with 1,3-propanediamine to form a bicyclic intermediate. This intermediate is then reacted with tert-butyl isocyanide to form the spirocyclic structure of this compound. The final step involves the removal of the tert-butyl protecting group to yield the desired compound.

Scientific Research Applications

N-cyclopropyl-2-azaspiro[5.5]undec-9-ene-2-carboxamide has been studied extensively for its potential applications in drug discovery and development. It has been shown to modulate the activity of voltage-gated ion channels, such as the Nav1.7 sodium channel, which is a target for the treatment of pain. This compound has also been shown to have activity against the TRPV1 channel, which is involved in the regulation of pain and temperature sensation.